Cas no 313339-36-5 (4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide)

• Product Name: 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide
• CAS No: 313339-36-5
• MF: C₆H₅Cl₂N₃OS
• MW: 238.094397306442
• MDL: MFCD15071707
• CID: 1028021
• PubChem ID: 329766504
• Update Time: 2025-05-21

4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide
• 4,6-Dichloro-2-(methylsulfanyl)pyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4,6-dichloro-2-(methylthio)-
• LogP
• A875948
• MFCD15071707
• DB-068437
• 313339-36-5
• QTFKDTZXKGLBBX-UHFFFAOYSA-N
• MB14691
• s10995
• 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide, 97%
• DTXSID20743225
• CS-0450887
• SCHEMBL282489
• 4,6-dichloro-2-methylsulfanylpyrimidine-5-carboxamide

• MDL： MFCD15071707
• Inchi： 1S/C6H5Cl2N3OS/c1-13-6-10-3(7)2(5(9)12)4(8)11-6/h1H3,(H2,9,12)
• InChI Key： QTFKDTZXKGLBBX-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=C(N=C(N=1)SC)Cl

Computed Properties

• Exact Mass: 236.95325
• Monoisotopic Mass: 236.9530384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Melting Point: 239-244 °C
• PSA: 68.87

4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide

4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide (CAS No. 313339-36-5): A Comprehensive Overview

4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide, also known by its CAS registry number 313339-36-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and agrochemicals. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications. The structure of 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide consists of a pyrimidine ring substituted with chlorine atoms at positions 4 and 6, a methylthio group at position 2, and a carboxamide group at position 5. These substituents contribute to the compound's unique chemical properties and biological functions.

The synthesis of 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of biological activity, 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide has shown promising results in several assays. Studies have demonstrated its potential as an agrochemical agent, particularly as a fungicide or insecticide. The compound's ability to inhibit key enzymes involved in fungal growth and insect metabolism makes it a valuable candidate for crop protection products. Additionally, preliminary pharmacological studies suggest that this compound may exhibit anti-inflammatory and anticancer properties, warranting further investigation in preclinical models.

Recent research has focused on understanding the mechanism of action of 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide. For instance, studies using molecular docking techniques have revealed its binding affinity to specific protein targets associated with cellular signaling pathways. These findings provide insights into its potential therapeutic applications and guide the design of more potent derivatives.

The environmental impact of 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide is another area of active research. Assessments of its biodegradability and toxicity to non-target organisms are critical for determining its suitability as an agrochemical. Recent studies indicate that the compound exhibits moderate persistence in soil and water systems but does not pose significant risks to aquatic life at recommended application rates.

In conclusion, 4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxamide (CAS No. 313339-36-5) is a versatile compound with diverse applications in agriculture and medicine. Its unique chemical structure and biological properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound holds promise for contributing to advancements in both fields.